Thallium-205

Specification

• CAS No.: 14280-49-0
• Molecular Formula: Tl
• Molecular Weight: 204.97443 g/mol
• IUPAC Name: thallium-205
• Standard InChI: InChI=1S/Tl/i1+1
• Standard InChI Key: BKVIYDNLLOSFOA-OUBTZVSYSA-N
• Isomeric SMILES: [205Tl]
• SMILES: [Tl]
• Canonical SMILES: [Tl]

Introduction

Fundamental Properties of Thallium-205

Physical Characteristics

Thallium-205 (205Tl) is a stable isotope with an atomic mass of 204.9744275 Da and a relative isotopic mass of 204.9744275. In its elemental form, pure thallium appears silvery-white with a metallic luster when unreacted, but turns bluish-gray upon exposure to air, resembling lead. The element is highly malleable and can be cut with a knife, sharing many physical properties with other elements in Group 13 of the periodic table.

The physical properties of Thallium-205 in its metallic form include:

Property	Value
Natural Abundance	70.5%
Atomic Mass	204.9744275 Da
Neutron Number	124
Atomic Number	81
Mass Number	205
Half-life	Stable
Spin	0.5
Melting Point	576.6 K (303.45°C)
Boiling Point	1730 K (1456.85°C)
Van der Waals Radius	196 pm
Atomic Radius	170 pm

These properties make thallium-205 an important isotope for various scientific and industrial applications.

Nuclear Properties

The nuclear properties of thallium-205 are particularly significant for its applications in research. It has a spin of 0.5 and a g-factor of 3.2764292. These nuclear characteristics make it suitable for nuclear magnetic resonance (NMR) studies, where the isotope's behavior provides valuable insights into chemical structures and interactions.

Thallium-205 has 81 protons and 124 neutrons, giving it stability unlike some other thallium isotopes. For comparison, thallium-204 has a half-life of approximately 3.78 years, while thallium-205 is completely stable. This stability contributes to its natural abundance and utility in long-term scientific applications.

Chemical Forms and Compounds

Thallium-205 Metal

Thallium-205 in its metallic form exhibits the characteristic properties of elemental thallium. The metal has a hexagonal close-packed (HCP) crystal structure with a lattice constant of 3.46. Its electron configuration follows the pattern [Xe] 4f¹⁴ 5d¹⁰ 6s² 6p¹, placing it in the p-block of elements.

Thallium-205 metal is characterized by:

• A melting point of 576.6 K (303.45°C)

• A boiling point of 1730 K (1456.85°C)

• A specific heat of 0.128

• A thermal conductivity of 46.1 W/(m·K)

• An electronegativity of 1.62 on the Pauling scale

• An electron affinity of 0.377 kJ/mole

When handled, thallium-205 metal requires significant safety precautions due to its high toxicity, with hazard statements including H300 (Fatal if swallowed) and H330 (Fatal if inhaled).

Thallium-205 Oxide

Thallium-205 oxide (²⁰⁵Tl₂O₃) is a significant compound of this isotope, appearing as a dark brown or black powder. It has distinct physical properties from the metallic form:

Property	Value
Molecular Weight	457.94886
Appearance	Dark brown or black powder
Melting Point	717°C
Boiling Point	875°C
Density	10.19 g/cm³

The oxide form presents similar hazards to the metallic form, with danger statements including H300+H330 (Fatal if swallowed or inhaled), H373 (May cause damage to organs through prolonged or repeated exposure), and H411 (Toxic to aquatic life with long-lasting effects).

Alkoxide Compounds

Thallium-205 forms various alkoxide compounds that have been studied using nuclear magnetic resonance spectroscopy. Research has shown that thallium(I) alkoxides predominantly exist as tetrameric species [{Tl(OR)}₄] in solution, where R represents various alkyl groups.

NMR studies of these compounds reveal three-line spectra arising from thallium-203–thallium-205 spin–spin coupling, with coupling constants (J(²⁰³Tl–²⁰⁵Tl)) ranging from 2,170 to 2,769 Hz across different alkoxide compounds. The chemical shifts of thallium-205 in these compounds span a range of 434 parts per million, varying based on the nature of the alkyl group.

Research Applications of Thallium-205

Nuclear Magnetic Resonance Studies

Thallium-205 has proven valuable in nuclear magnetic resonance spectroscopy, particularly for studying complex chemical systems. One notable application is in investigating the association of thallous ions with gramicidin in 2,2,2-trifluoroethanol.

Research has demonstrated that the gramicidin dimer contains two strong binding sites and one or more weak binding sites for thallium ions. The association constants for the strong binding sites were found to have identical values. Temperature-dependent studies revealed association enthalpy of -2.13 ± 0.12 kcal/mol and association entropy of +5.45 ± 0.04 eu for these binding interactions.

In studies of thallium(I) alkoxides, thallium-205 NMR has provided insights into molecular structures in solution, confirming the predominance of tetrameric species and providing valuable data on spin-spin coupling constants.

Geological and Astrophysical Applications

Thallium isotopes, including thallium-205, serve as important tracers in geological studies. Research on Hawaiian lavas has utilized thallium isotopic compositions to investigate the presence of recycled materials in the Earth's mantle.

Statistical differences in ε²⁰⁵Tl values (a measure of thallium isotopic composition) between different volcanic trends in Hawaii suggest that these values represent primary magmatic signatures. Potential correlations between heavy ε²⁰⁵Tl and oxygen isotopes in samples from Kea-trend volcanoes may indicate the presence of ancient, recycled pelagic sediment in the Pacific mantle. This research supports the hypothesis that the Earth's lower mantle is chemically heterogeneous at multiple spatial scales.

Solar Neutrino Research

Perhaps one of the most fascinating applications of thallium-205 is in the LOREX (LORandite EXperiment) project, which aims to measure solar neutrino flux averaged over approximately four million years.

In this research, neutrinos from the Sun interact with thallium atoms in lorandite mineral (TlAsS₂), converting them to lead atoms. The interaction specifically involves the conversion of thallium-205 to lead-205, which has a half-life of approximately 17 million years, making it essentially stable over the four-million-year timescale of the lorandite ore.

A key challenge in this research was measuring the neutrino cross-section on ²⁰⁵Tl. Researchers at GSI/FAIR in Darmstadt, Germany, developed an innovative method to measure this by determining the bound-state beta decay rate of fully ionized ²⁰⁵Tl⁸¹⁺ to ²⁰⁵Pb⁸¹⁺. The team measured the half-life of ²⁰⁵Tl⁸¹⁺ beta decay to be 291 (+33/-27) days, a critical measurement for determining the solar neutrino capture cross-section.

This research has significant implications for understanding the Sun's evolutionary history and its potential connection to Earth's climate over millennia, highlighting the unique value of thallium-205 in astrophysical research.